Cas no 18734-91-3 (2-(Thieno[2,3-d]pyrimidin-4-ylamino)ethanol)

• Product Name: 2-(Thieno[2,3-d]pyrimidin-4-ylamino)ethanol
• CAS No: 18734-91-3
• MF: C₈H₉N₃OS
• MW: 195.241559743881
• CID: 3158159
• PubChem ID: 2808593
• Update Time: 2025-11-02

2-(Thieno[2,3-d]pyrimidin-4-ylamino)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(Thieno[2,3-d]pyrimidin-4-ylamino)ethanol
• 2-(thieno[2,3-d]pyrimidin-4-ylamino)-ethanol
• HMS552I18
• 18734-91-3
• AKOS008923098
• 2-(thieno[2,3-d]pyrimidin-4-ylamino)ethan-1-ol
• Maybridge1_003890
• Oprea1_276462
• SCHEMBL1520488

• MDL： MFCD00816648
• Inchi： 1S/C8H9N3OS/c12-3-2-9-7-6-1-4-13-8(6)11-5-10-7/h1,4-5,12H,2-3H2,(H,9,10,11)
• InChI Key： FXDWGBPCCMODBU-UHFFFAOYSA-N
• SMILES： S1C=CC2C1=NC=NC=2NCCO

Computed Properties

• Exact Mass: 195.04663309Da
• Monoisotopic Mass: 195.04663309Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 86.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-(Thieno[2,3-d]pyrimidin-4-ylamino)ethanol

Comprehensive Overview of 2-(Thieno[2,3-d]pyrimidin-4-ylamino)ethanol (CAS No. 18734-91-3)

2-(Thieno[2,3-d]pyrimidin-4-ylamino)ethanol (CAS No. 18734-91-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thienopyrimidine core, is increasingly being studied for its potential applications in drug development and biochemical research. The molecular structure of 2-(Thieno[2,3-d]pyrimidin-4-ylamino)ethanol combines a thienopyrimidine scaffold with an ethanolamine side chain, making it a versatile intermediate for synthesizing more complex molecules.

The thienopyrimidine moiety is a critical feature of this compound, as it is known to exhibit a wide range of biological activities. Researchers have explored its potential as a building block for kinase inhibitors, which are pivotal in targeting various diseases, including cancer and inflammatory disorders. The presence of the ethanolamine group further enhances its solubility and bioavailability, making it an attractive candidate for drug formulation. Given the rising interest in personalized medicine and targeted therapies, 2-(Thieno[2,3-d]pyrimidin-4-ylamino)ethanol is poised to play a crucial role in the development of next-generation pharmaceuticals.

In recent years, the demand for thienopyrimidine derivatives has surged, driven by their potential in addressing unmet medical needs. The compound’s CAS No. 18734-91-3 is frequently searched in academic and industrial databases, reflecting its growing importance. Scientists are particularly interested in its structure-activity relationships (SAR), which can provide insights into optimizing its efficacy and minimizing side effects. Additionally, the compound’s compatibility with green chemistry principles has made it a subject of interest for sustainable drug development.

Another area where 2-(Thieno[2,3-d]pyrimidin-4-ylamino)ethanol shows promise is in the field of neuropharmacology. Preliminary studies suggest that its derivatives may modulate neurotransmitter systems, offering potential therapeutic avenues for neurological disorders. This aligns with the current trend of exploring novel compounds for mental health applications, a topic that has gained traction in both scientific and public domains. The compound’s ability to cross the blood-brain barrier further underscores its potential in this area.

From a synthetic chemistry perspective, 2-(Thieno[2,3-d]pyrimidin-4-ylamino)ethanol serves as a valuable intermediate for constructing more complex heterocyclic systems. Its reactivity allows for diverse functionalization, enabling researchers to tailor its properties for specific applications. The compound’s stability under various conditions also makes it a reliable choice for large-scale synthesis, which is critical for industrial applications. As the pharmaceutical industry continues to prioritize efficiency and scalability, this compound is likely to remain in high demand.

The global market for thienopyrimidine-based compounds is expanding, with significant investments in research and development. Companies specializing in fine chemicals and custom synthesis are increasingly offering 2-(Thieno[2,3-d]pyrimidin-4-ylamino)ethanol as part of their product portfolios. This trend is supported by the growing need for innovative drug candidates and the shift toward precision medicine. Furthermore, the compound’s compatibility with modern analytical techniques, such as HPLC and LC-MS, facilitates its characterization and quality control, ensuring consistent performance in research settings.

In conclusion, 2-(Thieno[2,3-d]pyrimidin-4-ylamino)ethanol (CAS No. 18734-91-3) represents a fascinating intersection of chemistry and biology. Its unique structural features and broad applicability make it a compound of significant interest in both academic and industrial circles. As research into its potential continues to evolve, it is expected to contribute meaningfully to advancements in drug discovery and therapeutic innovation. For researchers and professionals seeking reliable information on this compound, understanding its properties and applications is essential for leveraging its full potential.